Methyl 1-methyl-6-nitro-1H-indazole-3-carboxylate

• IUPAC Name: methyl 1-methyl-6-nitroindazole-3-carboxylate
• InChI: InChI=1S/C10H9N3O4/c1-12-8-5-6(13(15)16)3-4-7(8)9(11-12)10(14)17-2/h3-5H,1-2H3
• InChI Key: ZGTKFHNSAMTKIO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)[N+](=O)[O-])C(=N1)C(=O)OC
• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol

Description

“Methyl 1-methyl-6-nitro-1H-indazole-3-carboxylate” is a chemical compound. It is used in organic synthesis. The IUPAC name for this compound is methyl 1-methyl-1H-indazole-3-carboxylate.

Synthesis Analysis

The synthesis of “this compound” can be achieved from Methanol and 3-Iodo-6-nitroindazole and carbon monoxide. There are also various synthetic approaches to 1H- and 2H-indazoles published in the last five years. These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular formula of “this compound” is C9H7N3O4. The InChI Code is 1S/C9H7N3O4/c1-16-9(13)8-6-3-2-5(12(14)15)4-7(6)10-11-8/h2-4H,1H3,(H,10,11).

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It is soluble in water. The molecular weight of the compound is 221.17.

Scientific Research Applications

Synthesis and Transformations

• The synthesis of 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole involved the N-methylation of 5-nitro-1H-indazole, showcasing the compound's role in creating complex heterocyclic structures. This process included several steps such as reduction, condensation, and oxidation to achieve the desired product, indicating its versatility in synthetic organic chemistry (El’chaninov, Aleksandrov, & Stepanov, 2018).

Chemical Properties and Reactions

• A study on the solvent/ligand-controlled switchable C–H arylation of 1-methyl-4-nitro-1H-indazole revealed the influence of different solvents and ligands on the arylation position, showcasing the compound's chemical reactivity and potential for creating structurally diverse molecules (Boujdi et al., 2022).

Structural Analysis

• The crystal and molecular structure analysis of biologically active nitroindazoles, including derivatives similar to Methyl 1-methyl-6-nitro-1H-indazole-3-carboxylate, provided insights into the structural aspects that influence their biological activity. This research highlights the importance of understanding the molecular framework for developing pharmacologically relevant compounds (Cabildo et al., 2011).

Applications in Antitumor Activities

• The synthesis and evaluation of N-(2′-arylaminepyrimidin4′-yl)-N,2,3-trimethyl-2H-indazol-6-amine derivatives, derived from a similar synthetic pathway as this compound, demonstrated potential antitumor activities. This illustrates the compound's role in medicinal chemistry and drug discovery efforts focused on cancer treatment (De-qing, 2011).

Safety and Hazards

“Methyl 1-methyl-6-nitro-1H-indazole-3-carboxylate” is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored in a well-ventilated place and the container should be kept tightly closed.

Mechanism of Action

Target of Action

Methyl 1-methyl-6-nitro-1H-indazole-3-carboxylate is a complex chemical compound that interacts with various targets in the body. Similar indazole derivatives have been shown to have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .

Mode of Action

It is known that indazole derivatives can interact with their targets in various ways, such as inhibiting enzyme activity or modulating receptor function .

Biochemical Pathways

Indazole derivatives are known to affect a variety of biochemical pathways, depending on their specific targets .

Result of Action

Similar indazole derivatives have been shown to have various effects at the molecular and cellular level, such as inhibiting cell proliferation or inducing apoptosis .